
Essential Guide to the Safe Disposal of Cyclo(L-
leucyl-L-valyl)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclo(L-leucyl-L-valyl)

Cat. No.: B3395820 Get Quote

This document provides immediate, essential safety and logistical information for the proper

disposal of Cyclo(L-leucyl-L-valyl), tailored for researchers, scientists, and professionals in

drug development. The following procedures are based on general best practices for laboratory

chemical waste management and information available for structurally similar compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for Cyclo(L-leucyl-L-valyl) was not available

at the time of this writing. The disposal procedures provided are based on information for

similar cyclic dipeptides and general laboratory safety principles. An SDS for a similar

compound, Cyclo(L-Pro-L-Val), classifies it as not a hazardous substance or mixture.[1]

However, it is crucial to consult your institution's specific waste disposal protocols and the

product's SDS if available.

Chemical and Physical Properties
While detailed experimental data for Cyclo(L-leucyl-L-valyl) is limited in the public domain, the

table below summarizes its basic properties.
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Property Value Reference

IUPAC Name
(3S,6S)-3-isobutyl-6-

isopropylpiperazine-2,5-dione

CAS Number 15136-24-0

Molecular Formula C₁₁H₂₀N₂O₂

Physical Form Solid

Storage Temperature -20°C or -80°C

Personal Protective Equipment (PPE)
Before handling Cyclo(L-leucyl-L-valyl), ensure the following personal protective equipment is

worn to minimize exposure:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required to protect clothing and skin.

Respiratory Protection: If creating dust or aerosols is likely, use a dust mask or a respirator.

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of Cyclo(L-leucyl-L-
valyl) in a laboratory setting. This process adheres to general principles of chemical waste

management for non-hazardous materials.

Waste Identification and Segregation:

Treat all waste containing Cyclo(L-leucyl-L-valyl) as chemical waste.

Do not mix this waste with general laboratory trash.

Segregate solid waste (e.g., contaminated filter paper, weighing boats) from liquid waste

(e.g., solutions in organic solvents).
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Solid Waste Disposal:

Collect all solid waste contaminated with Cyclo(L-leucyl-L-valyl) in a designated, clearly

labeled, and sealable waste container.

The container should be made of a material compatible with the chemical.

Label the container with "Cyclo(L-leucyl-L-valyl) Solid Waste" and include the date.

Liquid Waste Disposal:

Collect all liquid waste containing Cyclo(L-leucyl-L-valyl) in a designated, sealed, and

leak-proof container.

The container material should be compatible with the solvent used.

Label the container with "Cyclo(L-leucyl-L-valyl) Liquid Waste," the solvent system, and

the approximate concentration.

Decontamination of Glassware and Equipment:

Rinse contaminated glassware and equipment thoroughly with an appropriate solvent

(e.g., ethanol or acetone).

Collect the first rinse as chemical waste. Subsequent rinses with water can typically be

disposed of down the drain, but confirm this with your institutional guidelines.

Storage and Final Disposal:

Store the sealed waste containers in a designated and secure area for chemical waste

pickup.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor.

Disposal Workflow Diagram
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Cyclo(L-leucyl-L-valyl) Disposal Workflow
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Caption: Disposal workflow for Cyclo(L-leucyl-L-valyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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